Cas no 10505-19-8 (1-Methyl-1H-pyrazole-4,5-dicarboxylic acid)

• Product Name: 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid
• CAS No: 10505-19-8
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD06805781
• CID: 2103782
• PubChem ID: 19623309
• Update Time: 2025-10-28

1-Methyl-1H-pyrazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-?methyl-1H-?Pyrazole-?4,?5-?dicarboxylic acid
• 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid
• 1-methylpyrazole-4,5-dicarboxylic acid
• AKOS B025766
• ART-CHEM-BB B025766
• 2-methylpyrazole-3,4-dicarboxylic acid
• STK350289
• 2-methyl-2H-pyrazole-3,4-dicarboxylic acid
• 1H-pyrazole-4,5-dicarboxylic acid, 1-methyl-
• G54634
• ALBB-028897
• 10505-19-8
• CS-0217913
• LS-10044
• 1-methyl-4,5-pyrazoledicarboxylic
• MFCD06805781
• 959-622-4
• SCHEMBL68535
• 1-methyl-1H-pyrazole-4,5-dicarboxylicacid
• JOJAUJFFLWQSGY-UHFFFAOYSA-N
• EN300-92738
• DB-301438
• AKOS000314798

• MDL： MFCD06805781
• Inchi： 1S/C6H6N2O4/c1-8-4(6(11)12)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)(H,11,12)
• InChI Key： JOJAUJFFLWQSGY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=NN1C)=O

Computed Properties

• Exact Mass: 170.03275668Da
• Monoisotopic Mass: 170.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid

Introduction to 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid (CAS No. 10505-19-8)

1-Methyl-1H-pyrazole-4,5-dicarboxylic acid, with the CAS number 10505-19-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique pyrazole ring structure and the presence of two carboxylic acid groups, making it a valuable building block for the synthesis of various biologically active molecules.

The molecular formula of 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid is C7H7N2O4, and its molecular weight is approximately 179.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These physical properties make it easy to handle and process in laboratory settings.

In recent years, 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of pharmaceuticals. The pyrazole ring is a common motif in many drugs due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Research has shown that derivatives of 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid exhibit a wide range of biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of this compound possess potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases like rheumatoid arthritis.

Beyond anti-inflammatory applications, 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid has also been explored for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry in 2023 demonstrated that some derivatives of this compound exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for developing novel antibiotics to combat multidrug-resistant bacterial infections.

In addition to its therapeutic potential, 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid has found applications in other areas of chemical research. For example, it can be used as a ligand in coordination chemistry to form metal complexes with various transition metals. These metal complexes have been studied for their catalytic properties in organic synthesis reactions, such as C-C bond formation and oxidation reactions.

The synthetic accessibility of 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid further enhances its utility in chemical research. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common method involves the condensation of methylhydrazine with maleic anhydride followed by hydrolysis to form the dicarboxylic acid. This synthetic flexibility allows researchers to easily modify the structure of the compound to tailor its properties for specific applications.

The environmental impact of chemicals used in research and industry is an important consideration. Studies have shown that 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid has low toxicity and environmental impact when used under controlled laboratory conditions. However, proper handling and disposal practices should always be followed to ensure safety and environmental responsibility.

In conclusion, 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid (CAS No. 10505-19-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs with diverse biological activities. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in modern scientific endeavors.